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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzoic acid

Cat. No.: B1331172

Essential Safety and Handling Guide for 4-(2-
Hydroxyethyl)benzoic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the operational use and disposal of 4-(2-Hydroxyethyl)benzoic acid, ensuring
the well-being of laboratory personnel and the protection of the environment.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 4-(2-Hydroxyethyl)benzoic acid
CAS Number 46112-46-3

Molecular Formula CoH1003

Primary Hazards Irritant

H315: Causes skin irritation[1] H319: Causes
GHS Hazard Statements serious eye irritation[1] H335: May cause

respiratory irritation[1]

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment for handling 4-(2-
Hydroxyethyl)benzoic acid.

Body Part PPE Recommendation

Chemical safety goggles or a face shield and
Eye and Face safety glasses are mandatory to protect against
splashes.[2][3]

Wear impervious chemical-resistant gloves.
) Recommended materials include Nitrile rubber
Hand Protection
(0.35 mm), Butyl rubber (0.5 mm), Neoprene

(0.5 mm), or PVC (0.5 mm).[2][4]

A laboratory coat is required. For handling larger
] quantities or when there is a significant risk of
Body Protection ] ] ]
splashing, a chemical-resistant apron or

coveralls should be worn.[5]

Work in a well-ventilated area, preferably under
Resnirat a chemical fume hood.[5][6] If dust formation is
espirator
P Y likely, a NIOSH-approved respirator with a

particulate filter (e.g., P2) should be used.[7]

Operational Plan: Step-by-Step Handling Procedure

This section provides a procedural workflow for the safe handling of 4-(2-
Hydroxyethyl)benzoic acid from preparation to post-handling cleanup.

Pre-Handling Preparations:

e Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and
uncluttered.

o Emergency Equipment Check: Verify that a safety shower and eyewash station are readily
accessible and operational.[2]

» PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free from tears or
punctures.
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» Review Safety Data Sheet (SDS): Before starting any procedure, review the SDS for 4-(2-
Hydroxyethyl)benzoic acid.

Handling the Chemical:

» Weighing and Transfer: Handle the solid material carefully to minimize dust generation.[6]
Use a spatula for transfers. All weighing and transfers should be conducted within a fume
hood.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

e General Conduct: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke
in the handling area.

Post-Handling Procedures:

+ Decontamination: Wipe down the work surface with an appropriate cleaning agent.

o PPE Removal: Remove gloves and other disposable PPE, turning them inside out to prevent
skin contact with any contaminants.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[5]

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1]

Immediately remove contaminated clothing.[5]
) Rinse the affected skin area with plenty of soap
Skin Contact ) )
and water for at least 15 minutes.[5] If skin

irritation persists, seek medical attention.[1]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact lifting the upper and lower eyelids.[3] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.[1]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion . .
have them drink 2-4 cupfuls of milk or water.[6]

Seek immediate medical attention.[6]

Disposal Plan

Proper disposal of 4-(2-Hydroxyethyl)benzoic acid and its containers is crucial to prevent
environmental contamination.

Waste Segregation and Collection:

e Solid Waste: Collect any unused or waste solid 4-(2-Hydroxyethyl)benzoic acid in a
designated, clearly labeled hazardous waste container.

» Contaminated Materials: Any materials used for cleaning spills (e.g., absorbent pads) and
disposable PPE should also be placed in the hazardous waste container.

« Empty Containers: Handle uncleaned containers as you would the product itself. Do not
reuse empty containers.
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Containerization and Labeling:
o Container: Use a leak-proof, sealable container that is compatible with the chemical.
e Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "4-(2-Hydroxyethyl)benzoic acid,” and the associated hazard
symbols (e.g., irritant).

Storage and Disposal:

o Storage: Store the sealed hazardous waste container in a designated, secure area away
from incompatible materials.

» Disposal: Arrange for the collection of the hazardous waste by a licensed environmental
waste disposal company. Do not dispose of this chemical down the drain or in the regular
trash.[5]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-(2-Hydroxyethyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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